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Compound of Interest

Compound Name: Citromycetin

Cat. No.: B1669105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Citromycetin, a polyketide metabolite primarily isolated from various species of Penicillium,

has garnered interest for its bioactive properties, notably its antibacterial activity. This technical

guide provides a comprehensive overview of the core physical and chemical characteristics of

Citromycetin, presenting quantitative data, detailed experimental protocols, and visualizations

of relevant biological and analytical pathways. This document is intended to serve as a

foundational resource for researchers and professionals engaged in the study and

development of this natural product.

Chemical Identity and Structure
Systematic Name: 8,9-dihydroxy-2-methyl-4-oxo-5H-pyrano[3,2-c]chromene-10-carboxylic

acid

Synonyms: Frequentic acid

CAS Number: 478-60-4

Molecular Formula: C₁₄H₁₀O₇

Molecular Weight: 290.23 g/mol [1]
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Chemical Structure:

SMILES: CC1=CC(=O)C2=C(O1)C3=C(C=C(C(=C3C(=O)O)O)O)OC2

InChI: InChI=1S/C14H10O7/c1-5-2-7(15)6-4-20-9-3-

8(16)12(17)11(14(18)19)10(9)13(6)21-5/h2-3,16-17H,4H2,1H3,(H,18,19)

Physical Properties
This section details the key physical properties of Citromycetin, crucial for its handling,

formulation, and analysis.

General Characteristics
Citromycetin typically presents as a yellow solid or crystalline powder.[2]

Melting Point
The melting point of Citromycetin is reported with some variability, indicating decomposition

over a range. It is noted to effervesce at 155°C and decompose between 290-300°C, with

considerable antecedent blackening.[1]

Solubility
Citromycetin exhibits solubility in a range of organic solvents but has limited solubility in water.

[3] Quantitative solubility data is summarized in the table below.

Table 1: Quantitative Physical Properties of Citromycetin
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Property Value Notes

Appearance Yellow solid [2]

Melting Point
Effervescence at 155°C,

decomposes at 290-300°C
[1]

Solubility

Ethanol Soluble [3]

Methanol Soluble [3]

Dimethylformamide (DMF) Soluble [3]

Dimethyl sulfoxide (DMSO) Soluble [3]

Water
Limited solubility/Sparingly

soluble
[1][3]

Aqueous Sodium Carbonate Readily soluble [1]

Chloroform Sparingly soluble [1]

Benzene Insoluble [1]

Hexane Insoluble [1]

Chemical Properties and Spectral Data
This section outlines the chemical characteristics and provides an overview of the spectral data

essential for the identification and structural elucidation of Citromycetin.

Stability
Citromycetin is reported to be stable to both acid and alkali at 100°C.[1]

Spectral Data
Comprehensive spectral analysis is fundamental for the unambiguous identification of

Citromycetin.

Table 2: Summary of Spectral Data for Citromycetin
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Technique Key Features

UV-Vis Spectroscopy Data not available in the search results.

Infrared (IR) Spectroscopy Data not available in the search results.

¹H NMR Spectroscopy Data not available in the search results.

¹³C NMR Spectroscopy

A ¹³C NMR spectrum is available on PubChem,

but detailed peak assignments are not provided.

[4]

Mass Spectrometry (LC-MS)
Precursor m/z: 289.0354 [M-H]⁻. Key fragment:

245.0455.[4]

Experimental Protocols
This section provides detailed methodologies for the determination of the key physical and

chemical properties of Citromycetin, based on standard laboratory practices.

Determination of Melting Point (Capillary Method)
Objective: To determine the melting point range of Citromycetin.

Materials:

Citromycetin sample (finely powdered)

Melting point capillary tubes (one end sealed)

Melting point apparatus or Thiele tube setup

Thermometer

Heating medium (silicone oil or similar)

Procedure:

A small amount of the finely powdered Citromycetin is packed into a capillary tube to a

depth of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus or attached to

a thermometer immersed in a heating bath.

The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire solid has turned into a clear liquid (completion of melting) are

recorded as the melting point range.

Determination of Solubility (Shake-Flask Method)
Objective: To quantitatively determine the solubility of Citromycetin in various solvents.

Materials:

Citromycetin

A range of solvents (e.g., water, ethanol, DMSO)

Small vials or flasks with secure caps

Shaking incubator or orbital shaker

Analytical balance

Centrifuge

HPLC or UV-Vis spectrophotometer

Procedure:

An excess amount of Citromycetin is added to a known volume of the solvent in a vial.

The vial is securely capped and placed in a shaking incubator set at a constant temperature

(e.g., 25°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After the incubation period, the suspension is centrifuged to separate the undissolved solid.
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A known volume of the clear supernatant is carefully removed and diluted with an

appropriate solvent.

The concentration of Citromycetin in the diluted supernatant is determined using a validated

analytical method, such as HPLC or UV-Vis spectrophotometry.

The solubility is then calculated and expressed in mg/mL.

High-Performance Liquid Chromatography (HPLC)
Analysis
Objective: To develop a method for the separation and quantification of Citromycetin.

Instrumentation:

HPLC system with a UV-Vis or photodiode array (PDA) detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Suggested Method Parameters (to be optimized):

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or acetic acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: Based on the UV-Vis spectrum of Citromycetin (requires

determination).

Injection Volume: 10 µL.

Workflow:
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Sample Preparation
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Caption: A generalized workflow for the HPLC analysis of Citromycetin.

Biological Context and Signaling Pathways
Biosynthesis
Citromycetin is a polyketide, a class of secondary metabolites produced by a wide range of

organisms, including fungi.[5] The biosynthesis of polyketides involves the sequential

condensation of small carboxylic acid units, typically acetyl-CoA and malonyl-CoA, in a process

that resembles fatty acid synthesis. While the specific enzymatic pathway for Citromycetin has

not been fully elucidated in the provided search results, it is known to be derived from a

polyketide precursor. The biosynthesis of the related compound, citrinin, involves a non-

reducing polyketide synthase (nrPKS) and a series of tailoring enzymes, including oxidases

and reductases, which provides a likely model for Citromycetin's formation.
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Caption: A simplified schematic of the polyketide biosynthesis pathway leading to

Citromycetin.

Antibacterial Mechanism of Action (Hypothesized)
Citromycetin is known to possess antibacterial activity.[3] While the precise signaling

pathways affected by Citromycetin are not yet fully understood, flavonoids, a broad class of

compounds to which Citromycetin is related, are known to exert their antimicrobial effects

through various mechanisms. These can include the disruption of bacterial cell membranes,

inhibition of nucleic acid synthesis, and interference with bacterial signaling pathways.
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Caption: Hypothesized antibacterial mechanisms of action for Citromycetin.

Conclusion
This technical guide has synthesized the available information on the physical and chemical

properties of Citromycetin. While foundational data on its identity, structure, and qualitative

solubility are established, there remain significant opportunities for further research.

Specifically, detailed quantitative analysis of its solubility in a broader range of solvents,

comprehensive spectral characterization (¹H NMR, ¹³C NMR with assignments, UV-Vis, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696626/
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/product/b1669105?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IR), and elucidation of its specific biosynthetic pathway and antibacterial mechanism of action

will be crucial for advancing its potential applications in drug development and other scientific

fields. This document serves as a starting point for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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